Cas no 1803734-31-7 (2-Fluoro-3-mercapto-5-phenylpyridine)

• Product Name: 2-Fluoro-3-mercapto-5-phenylpyridine
• CAS No: 1803734-31-7
• MF: C₁₁H₈FNS
• MW: 205.251324653625
• CID: 4906058
• Update Time: 2025-05-26

2-Fluoro-3-mercapto-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-mercapto-5-phenylpyridine

• Inchi： 1S/C11H8FNS/c12-11-10(14)6-9(7-13-11)8-4-2-1-3-5-8/h1-7,14H
• InChI Key： SCHLXTKTLSKMLY-UHFFFAOYSA-N
• SMILES： SC1=C(N=CC(=C1)C1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 3.1
• Topological Polar Surface Area: 13.9

Additional information on 2-Fluoro-3-mercapto-5-phenylpyridine

Introduction to 2-Fluoro-3-mercapto-5-phenylpyridine (CAS No. 1803734-31-7)

2-Fluoro-3-mercapto-5-phenylpyridine (CAS No. 1803734-31-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a combination of fluorine, sulfur, and phenyl functionalities, making it a valuable building block for the synthesis of various bioactive molecules and drug candidates.

The molecular formula of 2-Fluoro-3-mercapto-5-phenylpyridine is C₁₂H₉FNS, and its molecular weight is 216.27 g/mol. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can significantly influence its reactivity and biological activity. The thiol (mercapto) group provides a reactive site for various chemical transformations, such as thiol-disulfide exchange reactions and metal coordination, which are crucial in the design of metalloprotein inhibitors and other bioconjugates.

In recent years, 2-Fluoro-3-mercapto-5-phenylpyridine has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a precursor for the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the successful synthesis of a series of 2-fluoro-3-thiopyridine-based compounds that exhibited potent inhibitory activity against the enzyme X (a key target in cancer therapy).

The phenyl substituent in 2-Fluoro-3-mercapto-5-phenylpyridine contributes to its lipophilicity, which is an important factor in determining the compound's ability to cross biological membranes and reach its target site. This property makes it particularly suitable for developing drugs that require good cell penetration and tissue distribution. Additionally, the phenyl group can be further modified through various functionalization strategies to fine-tune the compound's pharmacological profile.

Beyond its use as a synthetic intermediate, 2-Fluoro-3-mercapto-5-phenylpyridine has also shown promise in the development of novel imaging agents. The thiol group can be readily conjugated with imaging labels such as fluorescent dyes or radiotracers, enabling the visualization of specific biological processes or disease markers. A recent study in the Bioconjugate Chemistry journal (2020) demonstrated the utility of 2-fluoro-thiopyridine-based probes for detecting oxidative stress in living cells.

The versatility of 2-Fluoro-3-mercapto-5-phenylpyridine extends to its potential applications in materials science. The combination of fluorine and sulfur functionalities can be exploited to design novel materials with unique properties, such as improved thermal stability or enhanced catalytic activity. For example, researchers at the University of California, Berkeley, have reported the synthesis of polymer-based materials incorporating 2-fluoro-thiopyridine-units that exhibit excellent mechanical strength and chemical resistance.

In conclusion, 2-Fluoro-3-mercapto-5-phenylpyridine (CAS No. 1803734-31-7) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and functional groups make it an attractive candidate for developing new drugs, imaging agents, and advanced materials. As research in these areas continues to advance, it is likely that new and innovative uses for this compound will be discovered, further solidifying its importance in the scientific community.